Cas no 2171964-95-5 (3-1-(hydroxymethyl)cyclopropyl-1-methylpyrrolidin-3-ol)

• Product Name: 3-1-(hydroxymethyl)cyclopropyl-1-methylpyrrolidin-3-ol
• CAS No: 2171964-95-5
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• CID: 6303918
• PubChem ID: 165600684
• Update Time: 2025-07-09

3-1-(hydroxymethyl)cyclopropyl-1-methylpyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-1-(hydroxymethyl)cyclopropyl-1-methylpyrrolidin-3-ol
• 3-[1-(hydroxymethyl)cyclopropyl]-1-methylpyrrolidin-3-ol
• 2171964-95-5
• EN300-1632720

• Inchi： 1S/C9H17NO2/c1-10-5-4-9(12,6-10)8(7-11)2-3-8/h11-12H,2-7H2,1H3
• InChI Key： FTHJLABAISGPEO-UHFFFAOYSA-N
• SMILES： OC1(CN(C)CC1)C1(CO)CC1

Computed Properties

• Exact Mass: 171.125928785g/mol
• Monoisotopic Mass: 171.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 43.7Ų

Additional information on 3-1-(hydroxymethyl)cyclopropyl-1-methylpyrrolidin-3-ol

3-(1-(Hydroxymethyl)cyclopropyl)-1-methylpyrrolidin-3-ol: A Comprehensive Overview

3-(1-(Hydroxymethyl)cyclopropyl)-1-methylpyrrolidin-3-ol (CAS No. 2171964-95-5) is a complex organic compound with a unique molecular structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, often referred to as compound 2171964-95-5, is characterized by its cyclopropane ring fused with a pyrrolidine moiety, which contributes to its distinctive chemical properties and potential applications in drug development.

The molecular structure of 3-(1-(Hydroxymethyl)cyclopropyl)-1-methylpyrrolidin-3-ol is notable for its cyclopropane ring, a three-membered carbon ring that introduces significant strain into the molecule. This strain can influence the compound's reactivity and stability, making it an interesting subject for both theoretical and experimental studies. The presence of the hydroxymethyl group attached to the cyclopropane ring adds further complexity to the molecule, potentially enhancing its biological activity.

Recent advancements in computational chemistry have allowed researchers to delve deeper into the electronic structure and conformational analysis of compound 2171964-95-5. Studies utilizing density functional theory (DFT) have revealed that the molecule exhibits unique electronic properties due to the conjugation between the cyclopropane ring and the pyrrolidine moiety. These findings have implications for understanding the compound's behavior in various chemical reactions and its potential as a building block in organic synthesis.

In terms of synthesis, 3-(1-(Hydroxymethyl)cyclopropyl)-1-methylpyrrolidin-3-ol can be prepared through a variety of methods, including but not limited to, cyclization reactions and ring-opening strategies. One notable approach involves the use of a cyclopropane intermediate, which is then subjected to nucleophilic attack by an appropriate reagent to form the pyrrolidine ring. This method has been optimized in recent studies to improve yield and selectivity, making it more feasible for large-scale production.

The biological activity of compound 2171964-95-5 has been a focal point of recent research efforts. Preclinical studies have demonstrated that this compound exhibits potent activity against various enzyme targets, suggesting its potential as a lead compound in drug discovery programs. For instance, investigations into its interaction with serine proteases have revealed promising inhibitory effects, which could be leveraged in the development of novel therapeutic agents.

Moreover, 3-(1-(Hydroxymethyl)cyclopropyl)-1-methylpyrrolidin-3-ol has shown selective binding affinity towards certain G-protein coupled receptors (GPCRs), making it a valuable tool for studying receptor-ligand interactions. These findings underscore its potential as a pharmacological probe or as a starting point for designing drugs targeting specific signaling pathways.

From an industrial perspective, the synthesis and application of compound 2171964-95-5 are being explored in diverse fields such as agrochemicals and materials science. Its ability to act as a chiral catalyst in asymmetric synthesis has been highlighted in recent publications, further broadening its utility beyond traditional pharmaceutical applications.

In conclusion, 3-(1-(Hydroxymethyl)cyclopropyl)-1-methylpyrrolidin-3-ol (CAS No. 2171964-95-5) is a multifaceted compound with intriguing chemical properties and vast potential across various scientific domains. As research continues to uncover new insights into its structure, synthesis, and biological activity, this compound is poised to play an increasingly important role in advancing both academic and industrial pursuits.